tert-Butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate

• IUPAC Name: tert-butyl (3R)-3-[(6-chloro-5-ethylpyrimidin-4-yl)amino]piperidine-1-carboxylate
• InChI: InChI=1S/C16H25ClN4O2/c1-5-12-13(17)18-10-19-14(12)20-11-7-6-8-21(9-11)15(22)23-16(2,3)4/h10-11H,5-9H2,1-4H3,(H,18,19,20)/t11-/m1/s1
• InChI Key: PQYAMLKPXQXDRH-LLVKDONJSA-N
• Canonical SMILES: CCC1=C(N=CN=C1Cl)NC2CCCN(C2)C(=O)OC(C)(C)C
• Isomeric SMILES: CCC1=C(N=CN=C1Cl)N[C@@H]2CCCN(C2)C(=O)OC(C)(C)C
• Molecular Formula: C16H25ClN4O2
• Molecular Weight: 340.8 g/mol

Description

Tert-butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate is a tertiary butyl ester compound. Its chemical structure comprises a piperidine ring, a pyrimidine moiety, and a tert-butyl group. The presence of the tert-butyl group significantly influences its reactivity and biological properties.

Synthesis Analysis

The synthesis of this compound involves several steps, including the introduction of the tert-butyl group, pyrimidine functionalization, and piperidine ring formation. Researchers have explored various synthetic routes, optimizing yields and purity. Notably, the tert-butyl group plays a crucial role in controlling stereochemistry during synthesis.

Molecular Structure Analysis

The molecular formula of tert-butyl (3R)-3-[(6-chloro-5-ethyl-4-pyrimidinyl)amino]-1-piperidinecarboxylate is C₁₉H₂₉ClN₄O₂ . Its three-dimensional structure reveals the spatial arrangement of atoms, including the relative positions of the pyrimidine and piperidine rings. Computational studies and X-ray crystallography have provided insights into its conformation and chirality.

Chemical Reactions Analysis

The tert-butyl group’s steric hindrance affects its reactivity. Researchers have investigated its behavior in various reactions, such as nucleophilic substitutions, acylations, and cyclizations. Understanding its reactivity profile is essential for designing efficient synthetic pathways and derivatization strategies.

Physical And Chemical Properties Analysis

• Spectroscopic Data : NMR, IR, and UV-Vis spectra provide valuable information about functional groups and connectivity.

Mechanism of Action

The compound’s biological activity likely stems from interactions with specific receptors or enzymes. Studies have explored its binding affinity, pharmacokinetics, and potential targets. Investigating its mechanism of action is crucial for drug development and therapeutic applications.

Safety and Hazards

• Handling Precautions : Due to its tert-butyl group, precautions are necessary during synthesis and handling.